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Cat. No.: B084513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Overview
2-Naphthyl methacrylate (2-NMA) is an aromatic methacrylate monomer renowned for its

ability to impart desirable properties to polymers. The presence of the bulky, rigid naphthyl

group in its structure provides polymers with a high refractive index, enhanced thermal stability,

chemical resistance, and UV resistance.[1] These characteristics make poly(2-naphthyl
methacrylate) and its copolymers highly valuable in the development of advanced materials

for optical, electronic, and specialty coating applications.[1][2] This guide provides a

comprehensive overview of the chemical properties, synthesis, polymerization, and

experimental protocols related to 2-Naphthyl methacrylate.

Chemical and Physical Properties
2-Naphthyl methacrylate is a solid, crystalline compound at room temperature.[1][3] Its key

properties are summarized in the table below, providing a quantitative reference for laboratory

and research applications.
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Property Value Source(s)

IUPAC Name
naphthalen-2-yl 2-methylprop-

2-enoate
[4]

CAS Number 10475-46-4 [1][3][4]

Molecular Formula C₁₄H₁₂O₂ [3][4]

Molecular Weight 212.24 g/mol [3][4][5][6]

Appearance Colorless crystals / White solid [1][3]

Melting Point 62-64 °C [1][3][5]

InChI Key
CXOYJPWMGYDJNW-

UHFFFAOYSA-N
[3][4][5]

SMILES
CC(=C)C(=O)Oc1ccc2ccccc2c

1
[3][5]

Synthesis and Reactivity
Synthesis
The most common laboratory synthesis of 2-Naphthyl methacrylate is through the

esterification of 2-naphthol with methacryloyl chloride.[1] This reaction is typically performed in

an inert solvent in the presence of a tertiary amine base, such as triethylamine or pyridine,

which acts as a scavenger for the hydrochloric acid byproduct.[7]

The general reaction scheme is as follows: 2-naphthol + methacryloyl chloride → 2-Naphthyl
methacrylate + HCl

A detailed experimental protocol for this synthesis is provided in Section 7.1.

Polymerization
The methacrylate group in 2-NMA allows it to readily undergo polymerization. The primary

method is free-radical polymerization, which can be initiated using thermal initiators like

benzoyl peroxide or azobisisobutyronitrile (AIBN).[2] This process can be conducted via bulk,

solution, suspension, or emulsion techniques.[8]
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Furthermore, 2-NMA is amenable to controlled radical polymerization techniques, such as Atom

Transfer Radical Polymerization (ATRP).[2][9] ATRP allows for the synthesis of well-defined

polymers with controlled molecular weights, low polydispersity, and complex architectures like

block copolymers.[5][10] The resulting polymer, poly(2-naphthyl methacrylate), exhibits high

thermal stability and rigidity due to the bulky naphthyl side chains that restrict chain mobility.[2]

Applications
The unique properties derived from the naphthyl group make 2-NMA a valuable monomer in

several high-performance applications:[1]

High-Refractive-Index Polymers: Used in the manufacturing of optical lenses, coatings, and

films where high clarity and refractive index are critical.[1]

UV-Resistant Coatings: Incorporated into coatings for aerospace, automotive, and outdoor

applications to enhance durability and stability against UV degradation.[1]

Specialty Resins and Adhesives: Adds mechanical strength, thermal stability, and chemical

resistance to specialty resins and adhesives.[1]

Electronic and Display Materials: Contributes to the performance of high-quality films and

coatings used in electronic displays.[1]

Fluorescent Polymers: Serves as a monomer for creating fluorescent polymers, which have

potential uses in optoelectronics and as scintillators for radiation detection.[2]

Safety and Handling
2-Naphthyl methacrylate is classified as an irritant. Proper safety precautions are essential

during handling to avoid exposure.
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Hazard Information Details Source(s)

GHS Pictogram Warning [3][4][6]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[3][4][6]

Precautionary Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

[3][4][6]

Personal Protective Equipment
Chemical safety goggles,

gloves, N95 dust mask
[3][6]

Storage
Store at 4°C, protected from

light
[1][11]

Incompatible Materials

Strong oxidizing agents, acids,

bases, acid chlorides, acid

anhydrides

[11]

Visualized Workflows
The following diagrams illustrate the standard laboratory workflows for the synthesis and

polymerization of 2-Naphthyl methacrylate.
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Reaction Setup

Work-up & Purification
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Polymerization Setup

Isolation & Purification

reagent process product purification
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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